Cas no 72165-44-7 (1-Pyrenenonanol)

• Product Name: 1-Pyrenenonanol
• CAS No: 72165-44-7
• MF: C₂₅H₂₈O
• MW: 344.489227294922
• CID: 564483
• PubChem ID: 126362
• Update Time: 2025-04-19

1-Pyrenenonanol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenenonanol
• 9-(1'-pyrene)nonanol
• 9-pyren-1-ylnonan-1-ol
• P9OH
• 72165-44-7
• SCHEMBL4425340
• DTXSID00222503

• Inchi： 1S/C25H28O/c26-18-7-5-3-1-2-4-6-9-19-12-13-22-15-14-20-10-8-11-21-16-17-23(19)25(22)24(20)21/h8,10-17,26H,1-7,9,18H2
• InChI Key： XONGYIYZAPSTOV-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 344.21414
• Monoisotopic Mass: 344.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 524.4°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.677
• PSA: 20.23